Cas no 16475-93-7 (Benzoic acid, 5-acetyl-2-hydroxy-, ethyl ester)

• Product Name: Benzoic acid, 5-acetyl-2-hydroxy-, ethyl ester
• CAS No: 16475-93-7
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• CID: 1344849
• PubChem ID: 13408788
• Update Time: 2025-04-20

Benzoic acid, 5-acetyl-2-hydroxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-acetyl-2-hydroxy-, ethyl ester
• 5-ACETYL-2-HYDROXYBENZOIC ACID ETHYL ESTER
• 5-Acetyl-2-hydroxy-benzoic acid ethyl ester
• 5-Acetyl-2-hydroxybenzoic acid, ethyl ester
• 16475-93-7
• DTXSID401302283
• ethyl 5-acetylsalicylate
• Ethyl 5-acetyl-2-hydroxybenzoate
• ethyl 2-hydroxy-5-acetylbenzoate
• DB-430278
• SCHEMBL3893649
• Ethyl5-acetyl-2-hydroxybenzoate

• Inchi： 1S/C11H12O4/c1-3-15-11(14)9-6-8(7(2)12)4-5-10(9)13/h4-6,13H,3H2,1-2H3
• InChI Key： VGKYNVLECUYQIL-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(=CC=C(C(C)=O)C=1)O)=O

Computed Properties

• Exact Mass: 208.07355886g/mol
• Monoisotopic Mass: 208.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 63.6Ų